Cas no 108773-00-8 (2-chloro-4-methoxy-7-methyl-1,3-benzothiazole)

• Product Name: 2-chloro-4-methoxy-7-methyl-1,3-benzothiazole
• CAS No: 108773-00-8
• MF: C₉H₈ClNOS
• MW: 213.683919906616
• MDL: MFCD04971832
• CID: 128155
• PubChem ID: 2049881
• Update Time: 2025-04-18

2-chloro-4-methoxy-7-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-chloro-4-methoxy-7-methyl-
• 2-Chloro-4-methoxy-7-methyl-1,3-benzothiazole
• 2-Chloro-4-methoxy-7-methyl-benzothiazole
• Benzothiazole, 2-chloro-4-methoxy-7-methyl- (9CI)
• 2-chloro-4-methoxy-7-methylbenzothiazole
• AC1M1HAR
• F1910-0029
• 2-chloro-4-methoxy-7-methylbenzo[d]thiazole
• BS-53211
• 108773-00-8
• DTXSID60365965
• E76634
• CS-0076335
• EN300-237736
• AKOS005208112
• DB-274792
• Benzothiazole, 2-chloro-4-methoxy-7-methyl-
• 2-chloro-4-methoxy-7-methyl-1,3-benzothiazole

• MDL： MFCD04971832
• Inchi： 1S/C9H8ClNOS/c1-5-3-4-6(12-2)7-8(5)13-9(10)11-7/h3-4H,1-2H3
• InChI Key： USZSQTQJFWIVLM-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC(C)=C2S1)OC

Computed Properties

• Exact Mass: 213.00164
• Monoisotopic Mass: 213.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 22.12
• LogP: 3.26670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles